Cas no 1805600-04-7 (Methyl 3-(bromomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate
• CAS No: 1805600-04-7
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4885162
• Update Time: 2025-10-29

Methyl 3-(bromomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate

• Inchi： 1S/C9H7BrF3NO2/c1-16-9(15)7-4(2-10)6(11)5(3-14-7)8(12)13/h3,8H,2H2,1H3
• InChI Key： JZNKZZIWTLHVHB-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=NC=C(C(F)F)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(bromomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate

Methyl 3-(bromomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate (CAS No. 1805600-04-7): An Overview

Methyl 3-(bromomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate (CAS No. 1805600-04-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 3-(bromomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate is composed of a pyridine ring substituted with a bromomethyl group, a difluoromethyl group, and a fluorine atom. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl and fluorine substituents in Methyl 3-(bromomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate are key contributors to its potential therapeutic efficacy. These substituents can influence the compound's binding affinity to target proteins, thereby enhancing its biological activity.

The bromomethyl group in Methyl 3-(bromomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate is another critical feature. Brominated compounds are often used as intermediates in the synthesis of more complex molecules, and the bromomethyl group can serve as a reactive site for various chemical transformations. This versatility makes Methyl 3-(bromomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate a valuable building block in synthetic chemistry.

In the context of medicinal chemistry, Methyl 3-(bromomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate has been explored for its potential as a lead compound in the development of new drugs. Researchers have investigated its interactions with various biological targets, including enzymes and receptors, to understand its mechanism of action and identify potential therapeutic applications.

One area of particular interest is the use of Methyl 3-(bromomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate in the treatment of neurological disorders. Studies have shown that compounds with similar structural features can modulate neurotransmitter systems and have neuroprotective effects. The unique combination of functional groups in this compound may provide new insights into the design of more effective treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond neurological applications, M methyl 3-(bromomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate has also been studied for its potential antiviral properties. Fluorinated pyridines have been shown to exhibit activity against various viral pathogens, and the presence of multiple fluorine atoms in this compound may enhance its antiviral efficacy. Preliminary studies suggest that it could be a promising candidate for further development as an antiviral agent.

The synthesis of M methyl 3-(bromomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate involves several well-established chemical reactions. The key steps include the formation of the pyridine ring, introduction of the bromomethyl group, and subsequent functionalization with difluoromethylation and fluorination. These synthetic pathways are well-documented in the literature and can be optimized to achieve high yields and purity levels.

In conclusion, M methyl 3-(bromomethyl)-5-(difluorometh yl)-4-fluoro pyridine-2-carboxylate (CAS No. 1805600-04-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the bromom ethyl, dif luoro methyl, and fluoro substit uents, make it an attractive candidate for further investigation. Ongoing research continues to explore its potential therapeutic uses, particularly in the treatment of neurological disorders and viral infections. As new findings emerge, this compound is likely to play an increasingly important role in drug discovery and development.